N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]nicotinamide

• Molecular Formula: C18H18F3N3O
• Molecular Weight: 349.3g/mol
• IUPAC Name: N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18F3N3O/c19-18(20,21)14-6-7-16(24-9-2-1-3-10-24)15(11-14)23-17(25)13-5-4-8-22-12-13/h4-8,11-12H,1-3,9-10H2,(H,23,25)
• InChI Key: LDOMBYCGCPMGOO-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)NC(=O)C3=CN=CC=C3

Description

N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]nicotinamide is a useful research compound. Its molecular formula is C18H18F3N3O and its molecular weight is 349.3g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Nicotinoyl chloride hydrochloride (122 mg, 0.685 mmol, commercially available product) and triethylamine (250 μl, 1.79 mmol) were sequentially added at 0° C. to a dichloromethane (5 ml) solution of 2-(1-piperidinyl)-5-(trifluoromethyl)aniline (152 mg, 0.622 mmol), obtained as described in Referential Example 1-2. The resulting mixture was warmed to room temperature and stirred for 16.5 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (15 g, hexane/ethyl acetate=1.5/1-1/1). Thus, N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]nicotinamide (GIF-0343) (98.4 mg, 45.3%) was yielded as a colorless solid.